Cas no 2679936-98-0 ((2R)-3-[(2-hydroxyethyl)disulfanyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: (2R)-3-[(2-hydroxyethyl)disulfanyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2679936-98-0
• MF: C₉H₁₅NO₅S₂
• MW: 281.349100351334
• CID: 5790273
• PubChem ID: 165906970
• Update Time: 2025-10-21

(2R)-3-[(2-hydroxyethyl)disulfanyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286276
• 2679936-98-0
• (2R)-3-[(2-hydroxyethyl)disulfanyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C9H15NO5S2/c1-2-4-15-9(14)10-7(8(12)13)6-17-16-5-3-11/h2,7,11H,1,3-6H2,(H,10,14)(H,12,13)/t7-/m0/s1
• InChI Key： UMWUEPMEJLECRK-ZETCQYMHSA-N
• SMILES： S(C[C@@H](C(=O)O)NC(=O)OCC=C)SCCO

Computed Properties

• Exact Mass: 281.03916493g/mol
• Monoisotopic Mass: 281.03916493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 147Ų

Additional information on (2R)-3-[(2-hydroxyethyl)disulfanyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Research Brief on (2R)-3-[(2-hydroxyethyl)disulfanyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS: 2679936-98-0)

The compound (2R)-3-[(2-hydroxyethyl)disulfanyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS: 2679936-98-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique disulfide and carbamate functionalities, is being explored for its potential applications in drug development, particularly in the design of prodrugs and targeted therapeutics. Recent studies have highlighted its role in enhancing drug delivery and stability, making it a promising candidate for further investigation.

One of the key areas of research involving this compound is its application in prodrug design. The presence of the disulfide bond and the carbamate group allows for controlled release of active pharmaceutical ingredients (APIs) under specific physiological conditions. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could be used to improve the bioavailability of poorly soluble drugs by facilitating their release in reducing environments, such as those found in tumor tissues. This approach leverages the redox-sensitive disulfide bond, which cleaves in response to elevated glutathione levels, a hallmark of many cancer cells.

In addition to its prodrug potential, (2R)-3-[(2-hydroxyethyl)disulfanyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid has been investigated for its role in bioconjugation strategies. A recent preprint on bioRxiv detailed its use in site-specific protein modification, where the compound's allyloxycarbonyl (Alloc) group was employed to introduce functional handles onto proteins under mild conditions. This methodology opens new avenues for the development of antibody-drug conjugates (ADCs) and other biotherapeutics, where precise control over conjugation sites is critical for maintaining efficacy and reducing off-target effects.

Further studies have explored the synthetic pathways and scalability of this compound. A 2024 report in Organic Process Research & Development outlined an optimized synthesis route that improves yield and purity while reducing the use of hazardous reagents. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and environmental considerations are paramount. The report also highlighted the compound's stability under various storage conditions, a crucial factor for its practical application in pharmaceutical formulations.

Despite these promising developments, challenges remain in the widespread adoption of (2R)-3-[(2-hydroxyethyl)disulfanyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid. For example, its pharmacokinetic properties and potential toxicity profiles require further elucidation through in vivo studies. Preliminary data from animal models suggest that the compound is well-tolerated at therapeutic doses, but comprehensive toxicology studies are needed to confirm its safety for human use. Additionally, the scalability of its synthesis and the cost of raw materials may pose barriers to commercialization.

In conclusion, (2R)-3-[(2-hydroxyethyl)disulfanyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS: 2679936-98-0) represents a versatile and promising tool in modern drug development. Its applications in prodrug design, bioconjugation, and targeted therapy underscore its potential to address unmet medical needs. Future research should focus on optimizing its pharmacological properties and addressing the remaining challenges to facilitate its transition from the laboratory to the clinic.